Cas no 837426-02-5 (5-Pyrimidinecarboxylic acid,1-[3-[(3-fluorobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester)
![5-Pyrimidinecarboxylic acid,1-[3-[(3-fluorobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester structure](https://www.kuujia.com/scimg/cas/837426-02-5x500.png)
837426-02-5 structure
Product name:5-Pyrimidinecarboxylic acid,1-[3-[(3-fluorobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester
CAS No:837426-02-5
MF:C26H29FN4O6
MW:512.530070066452
CID:1817225
5-Pyrimidinecarboxylic acid,1-[3-[(3-fluorobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarboxylic acid,1-[3-[(3-fluorobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester
- 5-Pyrimidinecarboxylic acid, 1-[3-[(3-fluorobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester
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- Inchi: 1S/C26H29FN4O6/c1-16(2)37-25(33)22-17(3)28-26(34)30(23(22)18-8-6-11-21(15-18)31(35)36)13-7-12-29(4)24(32)19-9-5-10-20(27)14-19/h5-6,8-11,14-16,23H,7,12-13H2,1-4H3,(H,28,34)
- InChI Key: MYHAZXZQFSUGCT-UHFFFAOYSA-N
- SMILES: C1(=O)N(CCCN(C(=O)C2=CC=CC(F)=C2)C)C(C2=CC=CC([N+]([O-])=O)=C2)C(C(OC(C)C)=O)=C(C)N1
Experimental Properties
- Density: 1.267±0.06 g/cm3(Predicted)
- Boiling Point: 711.6±60.0 °C(Predicted)
- pka: 11.21±0.70(Predicted)
5-Pyrimidinecarboxylic acid,1-[3-[(3-fluorobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester Related Literature
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Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
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Haiping Pan,Yan Shen,Jiashun Duan,Kai Lu Phys. Chem. Chem. Phys., 2016,18, 9897-9901
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Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
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Laura Ciammaruchi,Osnat Zapata-Arteaga,Edgar Gutiérrez-Fernández,Mariano Campoy-Quiles Mater. Adv., 2020,1, 2846-2861
837426-02-5 (5-Pyrimidinecarboxylic acid,1-[3-[(3-fluorobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester) Related Products
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